Cas no 133830-31-6 ([4-(4-fluorobenzoyl)phenyl] acetate)

[4-(4-fluorobenzoyl)phenyl] acetate structure

133830-31-6 structure

Product Name:[4-(4-fluorobenzoyl)phenyl] acetate

CAS No:133830-31-6

MF:C₁₅H₁₁FO₃

MW:258.244447946548

MDL:MFCD07698946

CID:899787

Update Time:2026-04-29

[4-(4-fluorobenzoyl)phenyl] acetate Chemical and Physical Properties

Names and Identifiers

- [4-(4-fluorobenzoyl)phenyl] acetate
- 4-ACETOXY-4'-FLUOROBENZOPHENONE
- MDL： MFCD07698946
- Inchi： InChI=1S/C15H11FO3/c1-10(17)19-14-8-4-12(5-9-14)15(18)11-2-6-13(16)7-3-11/h2-9H,1H3
- InChI Key： NUOBILDXRLBYMA-UHFFFAOYSA-N
- SMILES： CC(=O)OC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)F

Computed Properties

Exact Mass: 258.06900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4

Experimental Properties

PSA: 43.37000
LogP: 2.98200

[4-(4-fluorobenzoyl)phenyl] acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB533096-1 g	4-Acetoxy-4'-fluorobenzophenone, 90%; .	133830-31-6	90%	1g	€552.20	2022-06-09
abcr	AB533096-2 g	4-Acetoxy-4'-fluorobenzophenone, 90%; .	133830-31-6	90%	2g	€969.60	2022-06-09
Fluorochem	201844-1g	4-Acetoxy-4'-fluorobenzophenone	133830-31-6	>90%	1g	￡340.00	2022-03-01
Fluorochem	201844-2g	4-Acetoxy-4'-fluorobenzophenone	133830-31-6	>90%	2g	￡624.00	2022-03-01
Fluorochem	201844-5g	4-Acetoxy-4'-fluorobenzophenone	133830-31-6	>90%	5g	￡1120.00	2022-03-01
abcr	AB533096-1g	4-Acetoxy-4'-fluorobenzophenone, 90%; .	133830-31-6	90%	1g	€614.70	2025-04-21
abcr	AB533096-2g	4-Acetoxy-4'-fluorobenzophenone, 90%; .	133830-31-6	90%	2g	€1064.00	2025-04-21
abcr	AB533096-5g	4-Acetoxy-4'-fluorobenzophenone, 90%; .	133830-31-6	90%	5g	€1843.90	2025-04-21
Ambeed	A265427-1g	4-Acetoxy-4'-fluorobenzophenone	133830-31-6	95+%	1g	$319.0	2024-04-24
A2B Chem LLC	AE38155-1g	4-Acetoxy-4'-fluorobenzophenone	133830-31-6	>90%	1g	$423.00	2024-04-20

[4-(4-fluorobenzoyl)phenyl] acetate Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

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